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Compound of Interest

Compound Name: 6-Methyl-triacontane

Cat. No.: B14415216 Get Quote

Essential Safety and Handling Guide for 6-Methyl-
triacontane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 6-
Methyl-triacontane in a laboratory setting. The following procedures are based on best

practices for handling similar long-chain alkanes and are intended to ensure the safety of all

personnel.

Physical and Chemical Properties Overview
While a specific Safety Data Sheet (SDS) for 6-Methyl-triacontane is not readily available, its

properties can be inferred from similar long-chain alkanes such as triacontane. 6-Methyl-
triacontane is expected to be a white, odorless, waxy solid at room temperature and is

insoluble in water.[1] It is stable under normal laboratory conditions.[1][2]
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Property Expected Value Source Analogy

Molecular Formula C31H64 [3]

Molecular Weight 436.84 g/mol [4][5]

Physical State Solid [1][2]

Appearance White [1][2]

Odor Odorless [1][2]

Melting Point ~65-67 °C / 149-152.6 °F [1]

Boiling Point
~455 °C / 851 °F @ 760

mmHg
[1]

Solubility Insoluble in water [1]

Personal Protective Equipment (PPE)
When handling 6-Methyl-triacontane, appropriate personal protective equipment is mandatory

to prevent skin and eye contact and to ensure general safety.

Required PPE:
Eye and Face Protection: Chemical safety goggles that meet ANSI Z.87.1 standards are

required.[6] A face shield should be worn over safety glasses if there is a risk of splashing or

dust generation.[7][8][9]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.[8]

[9] Gloves should be inspected before use and replaced immediately if contaminated or

damaged.[6]

Body Protection: A standard laboratory coat should be worn and kept buttoned.[6] For tasks

with a higher risk of exposure, chemical-resistant coveralls may be appropriate.[7]

Footwear: Closed-toe and closed-heel shoes that cover the entire foot are required.[6]

Under normal use conditions, respiratory protection is not typically required as 6-Methyl-
triacontane is not volatile.[1][2] However, if dust is generated, a respirator may be necessary.
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[6]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation:

Ensure the work area is clean and well-ventilated.
Confirm that all necessary PPE is available and in good condition.
Locate the nearest safety shower and eyewash station before beginning work.

2. Handling:

Avoid creating dust when handling the solid material.[2]
Use a spatula or other appropriate tool to transfer the substance.
If heating the substance, do so in a well-ventilated area, preferably within a fume hood, to
avoid inhalation of any potential fumes.
Keep containers tightly closed when not in use.[1][2]

3. In Case of a Spill:

For small spills, sweep up the solid material and place it into a suitable, labeled container for
disposal.[1][2]
Avoid generating dust during cleanup.[2]
Clean the spill area with an appropriate solvent and then wash with soap and water.

Disposal Plan
Waste Collection: All waste materials containing 6-Methyl-triacontane, including

contaminated PPE and cleaning materials, should be collected in a designated and clearly

labeled hazardous waste container.

Disposal Route: Dispose of the chemical waste in accordance with all local, state, and

federal regulations. This product is not typically recycled and is usually sent to a landfill.[10]

Do not dispose of it down the drain or in the regular trash.[1][10]

Workflow for Handling 6-Methyl-triacontane
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Caption: Workflow for the safe handling and disposal of 6-Methyl-triacontane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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